1-Benzyl-4-phthalimidopiperidine
Cat. No. B8743821
M. Wt: 320.4 g/mol
InChI Key: XPUWHXSSIPSLLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04053615
Procedure details
16.8 Grams of phthalic anhydride and 21.6 grams of 4-amino-1-benzyl-piperidine were stirred together while they were being heated in an oil bath at 150° C. for 30 minutes. On cooling, the resulting glassy solid was heated with 400 milliliters of methanol to give 26.5 grams of 1-benzyl-4-phthalimidopiperidine. Melting point: 154°-7° C.
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[O:11])[O:6][C:4](=O)[C:3]2=[CH:7][CH:8]=[CH:9][CH:10]=[C:2]12.[NH2:12][CH:13]1[CH2:18][CH2:17][N:16]([CH2:19][C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)[CH2:15][CH2:14]1>CO>[CH2:19]([N:16]1[CH2:17][CH2:18][CH:13]([N:12]2[C:1](=[O:11])[C:2]3=[CH:10][CH:9]=[CH:8][CH:7]=[C:3]3[C:4]2=[O:6])[CH2:14][CH2:15]1)[C:20]1[CH:21]=[CH:22][CH:23]=[CH:24][CH:25]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(C=2C(C(=O)O1)=CC=CC2)=O
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Name
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Quantity
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21.6 g
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Type
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reactant
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Smiles
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NC1CCN(CC1)CC1=CC=CC=C1
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Step Two
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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150 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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On cooling
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1CCC(CC1)N1C(C=2C(C1=O)=CC=CC2)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
